Cas no 500103-26-4 (N N-BIS-[(R)-1-PHENYLETHYL]DIBENZO[D F][)

• Product Name: N N-BIS-[(R)-1-PHENYLETHYL]DIBENZO[D F][
• CAS No: 500103-26-4
• MF: C₂₈H₂₆NO₂P
• MW: 439.485308170319
• MDL: MFCD08277032
• CID: 933060
• PubChem ID: 329747990
• Update Time: 2025-04-19

N N-BIS-[(R)-1-PHENYLETHYL]DIBENZO[D F][ Chemical and Physical Properties

Names and Identifiers

• N N-BIS-[(R)-1-PHENYLETHYL]DIBENZO[D F][
• N,N-Bis[(1R)-1-phenylethyl]dibenzo[d,f][1,3,2]dioxaphosphepin-6-amine
• N,N-Bis[(1R)-(+)-phenylethyl]dibenzo[d,f][1,3,2]dioxaphosphepin-6-amine
• N,N-BIS[(1S)-1-PHENYLETHYL]-DIBENZO[D,F][1,3,2]DIOXAPHOSPHEPIN-6-AMINE
• (biphenyl-2,2'-diyldioxy){bis[(R)-1-phenylethyl]amino}phosphine
• (R,R)-(PhMeCH)2N-P(-2-O-C6H4-C6H4-2'-O-)
• O,O inverted exclamation marka-(2,2 inverted exclamation marka-Biphenyldiyl) N,N-bis[(R)-1-phenylethyl]phosphoramidite
• O,O'-(1,1'-biphenyl-2,2'-diyl)-N,N'-bis[(S,S)-1-phenyl-ethyl]phosphoramidite
• O,O'-(1,1'-biphenyl-2,2'-diyl)-N,N'-di(R,R)-phenylethylphosphoramidite
• BIPOL-A1(R)
• MFCD08277033
• CS-0035270
• MFCD08277032
• N,N-bis[(1R)-1-phenylethyl]benzo[d][1,3,2]benzodioxaphosphepin-6-amine
• N,N-Bis-[(R)-1-phenylethyl]dibenzo[d,f][1,3,2]dioxaphosphepin-6-amine, >=99.0%
• AKOS040768123
• N,N-bis[(1R)-1-phenylethyl]-8,10-dioxa-9-phosphatricyclo[9.4.0.0(2),?]pentadeca-1(11),2,4,6,12,14-hexaen-9-amine
• SCHEMBL20877658
• (R,R)-N-(5,7-Diox-6-phosphadibenzo[a,c]cyclohepten-6-yl)bis(1-phenylethyl)amine
• 500103-26-4
• E75503

• MDL： MFCD08277032
• Inchi： 1S/C28H26NO2P/c1-21(23-13-5-3-6-14-23)29(22(2)24-15-7-4-8-16-24)32-30-27-19-11-9-17-25(27)26-18-10-12-20-28(26)31-32/h3-22H,1-2H3/t21-,22-/m1/s1
• InChI Key： JISGHECLGYELKD-FGZHOGPDSA-N
• SMILES： P1(N([C@H](C)C2C=CC=CC=2)[C@H](C)C2C=CC=CC=2)OC2C=CC=CC=2C2C=CC=CC=2O1

Computed Properties

• Exact Mass: 439.17028
• Monoisotopic Mass: 439.17011607g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: No data available
• Melting Point: 99-102 °C
• Boiling Point: 578.4±53.0 °C at 760 mmHg
• Flash Point: 303.6±30.9 °C
• PSA: 21.7
• Sensitiveness: moisture sensitive
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

N N-BIS-[(R)-1-PHENYLETHYL]DIBENZO[D F][ Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides